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Compound of Interest

Compound Name: 2-Bromo-3-nitrotoluene

Cat. No.: B170676

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the material safety data for 2-Bromo-3-
nitrotoluene (CAS No. 41085-43-2), a key intermediate in various organic syntheses, including
pharmaceuticals and dyes.[1] The information is compiled from multiple safety data sheets to
ensure a comprehensive understanding of its properties and associated hazards.

Chemical Identification

Identifier Value
Chemical Name 2-Bromo-3-nitrotoluene
CAS Number 41085-43-2[2][3][4][5]

1-Bromo-2-methyl-6-nitrobenzene, 2-Bromo-1-
Synonyms methyl-3-nitrobenzene, 2-Bromo-3-

methylnitrobenzene[2]

Molecular Formula C7HeBrNO2[2][3][5]
Molecular Weight 216.03 g/mol [2][5][6]
Appearance Pale yellow solid or crystalline powder.[1][7]

Physical and Chemical Properties
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The following table summarizes the key physical and chemical properties of 2-Bromo-3-

nitrotoluene.

Property Value
Melting Point 38-41 °C[1][7][8]
Boiling Point 282.4 °C at 760 mmHg[1][8]

135-136 °C at 8 mmHg[7]

Density ~1.6 g/cm?3[1]
Flash Point 113 °C (235.4 °F) - closed cup
Solubility Soluble in Methanol.[9]

Vapor Pressure

0.0058 mmHg at 25 °C[2]

Hazard Identification and GHS Classification

2-Bromo-3-nitrotoluene is classified as a hazardous substance. The GHS classification

indicates it is harmful and an irritant.[9]

 Signal Word: Warning[3]

Hazard Statements:

e H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if inhaled.[4]

e H315: Causes skin irritation.[9]

e H319: Causes serious eye irritation.[9]

o H335: May cause respiratory irritation.[9]

GHS Hazard Pictograms:

Caption: GHS Hazard Classification for 2-Bromo-3-nitrotoluene.
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Experimental Protocols: Safety and First Aid

While specific toxicological study protocols are not provided in standard safety data sheets, the
following procedures for first aid, fire-fighting, and spillage control are critical experimental

protocols for safe handling.

A systematic approach to first aid is crucial upon exposure.
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Caption: First-aid response workflow for exposure incidents.
Detailed First-Aid Protocols:

 Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious.

Call a physician.[2]

 Inhalation: If inhaled, remove the person to fresh air. If breathing is difficult, give oxygen; if

not breathing, give artificial respiration.[2]
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» Skin Contact: In case of contact, immediately wash the skin with soap and plenty of water.
Remove contaminated clothing and shoes.[2]

» Eye Contact: For eye contact, flush with copious amounts of water for at least 15 minutes,
ensuring adequate flushing by separating the eyelids with fingers. Call a physician.[2]

o Suitable Extinguishing Media: Use water spray, carbon dioxide, dry chemical powder, or
appropriate foam.[2]

e Specific Hazards: Emits toxic fumes under fire conditions, including carbon monoxide,
carbon dioxide, nitrogen oxides, and hydrogen bromide gas.[2]

o Protective Equipment: Wear a self-contained breathing apparatus and protective clothing to
prevent contact with skin and eyes.[2]

» Personal Precautions: Wear appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a respirator.[2]

o Spill Cleanup: For small spills, sweep up the material, place it in a bag, and hold for waste
disposal.[2] Avoid raising dust. Ventilate the area and wash the spill site after the material
pickup is complete.[2]

Handling, Storage, and Personal Protection
Proper handling and storage are essential to minimize risk.
e Handling: Avoid breathing dust.[4] Wash skin thoroughly after handling.[4]

o Storage: Keep the container tightly closed and store in a cool, dry place.[2] The
recommended storage is at room temperature, sealed in a dry environment.[3]

A risk assessment should guide the selection of PPE.
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Risk Assessment:
Working with 2-Bromo-3-nitrotoluene
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Caption: Personal protective equipment (PPE) selection workflow.
Personal Protective Equipment (PPE) Specifications:

» Respiratory Protection: Use respirators and components tested and approved under
appropriate government standards such as NIOSH (US) or CEN (EU).[2] A full-face
respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator
cartridges is recommended.[2]

o Hand Protection: Wear compatible chemical-resistant gloves.[2]

e Eye Protection: Use chemical safety goggles.[2]

» Skin and Body Protection: Wear protective clothing.[2]
Stability and Reactivity

o Chemical Stability: The product is stable under normal conditions.

e Incompatible Materials: Avoid strong oxidizing agents and strong bases.[2]
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e Hazardous Decomposition Products: Under fire conditions, decomposition may produce
carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen bromide gas.[2]

Toxicological Information

This substance is classified as harmful and an irritant.

Exposure Route Hazard Classification Description

Oral Acute Toxicity 4 Harmful if swallowed.

Dermal Acute Toxicity 4 Harmful in contact with skin.
Inhalation Acute Toxicity 4 Harmful if inhaled.

Skin Skin Irritant 2 Causes skin irritation.

Eye Eye Irritant 2 Causes serious eye irritation.

Material is irritating to mucous
Respiratory STOT SE 3 membranes and the upper

respiratory tract.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Material
Safety of 2-Bromo-3-nitrotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170676#2-bromo-3-nitrotoluene-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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